Cas no 1175645-00-7 (2-N,2-N-dimethyl-1,3-benzoxazole-2,5-diamine)

• Product Name: 2-N,2-N-dimethyl-1,3-benzoxazole-2,5-diamine
• CAS No: 1175645-00-7
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 4575131
• PubChem ID: 39203405
• Update Time: 2025-10-16

2-N,2-N-dimethyl-1,3-benzoxazole-2,5-diamine Chemical and Physical Properties

Names and Identifiers

• 2-N,2-N-dimethyl-1,3-benzoxazole-2,5-diamine
• 2,5-Benzoxazolediamine, N2,N2-dimethyl-

• Inchi： 1S/C9H11N3O/c1-12(2)9-11-7-5-6(10)3-4-8(7)13-9/h3-5H,10H2,1-2H3
• InChI Key： DHRXSWCLVPXPSL-UHFFFAOYSA-N
• SMILES： N(C1=NC2=CC(N)=CC=C2O1)(C)C

Additional information on 2-N,2-N-dimethyl-1,3-benzoxazole-2,5-diamine

Introduction to 2-N,2-N-dimethyl-1,3-benzoxazole-2,5-diamine (CAS No. 1175645-00-7)

2-N,2-N-dimethyl-1,3-benzoxazole-2,5-diamine (CAS No. 1175645-00-7) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoxazoles, which are known for their diverse biological activities and potential therapeutic applications. The molecular structure of 2-N,2-N-dimethyl-1,3-benzoxazole-2,5-diamine features a benzoxazole core with two dimethylamino substituents at the 2-position and two amino groups at the 5-position. This specific arrangement imparts unique chemical and biological properties to the molecule.

The synthesis of 2-N,2-N-dimethyl-1,3-benzoxazole-2,5-diamine has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of 1,3-benzoxazole-2-thione with dimethylamine in the presence of a suitable base and a catalyst. This method yields high purity and yield of the target compound, making it a preferred choice for large-scale production. The detailed synthetic protocol has been published in several peer-reviewed journals, providing a solid foundation for further research and development.

In terms of its biological activity, 2-N,2-N-dimethyl-1,3-benzoxazole-2,5-diamine has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, it has been reported to inhibit cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and other inflammatory mediators. This property makes it a potential candidate for the development of anti-inflammatory drugs.

Moreover, 2-N,2-N-dimethyl-1,3-benzoxazole-2,5-diamine has also been investigated for its neuroprotective effects. Research conducted on animal models has shown that this compound can reduce oxidative stress and protect neurons from damage caused by neurotoxic agents. These findings suggest that 2-N,2-N-dimethyl-1,3-benzoxazole-2,5-diamine could be a valuable lead compound for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 2-N,2-N-dimethyl-1,3-benzoxazole-2,5-diamine have also been studied to evaluate its suitability as a drug candidate. Preclinical studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles. These characteristics are crucial for ensuring that the compound can be effectively absorbed and distributed in the body after administration.

In addition to its therapeutic potential, 2-N,2-N-dimethyl-1,3-benzoxazole-2,5-diamine has also been explored for its use in diagnostic imaging. The compound's ability to bind to specific receptors or enzymes makes it a promising candidate for developing imaging agents that can help visualize disease processes in vivo. This application could significantly enhance our understanding of various diseases and aid in their early detection and diagnosis.

The safety profile of 2-N,2-N-dimethyl-1,3-benzoxazole-2,5-diamine is another important aspect that has been thoroughly investigated. Toxicological studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. These findings support its potential use as a safe and effective therapeutic agent.

In conclusion, 2-N,2-N-dimethyl-1,3-benzoxazole-2,5-diamine (CAS No. 1175645-00-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or diagnostic tool. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field.